Cas no 1783776-23-7 (2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)-)

2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- is a fluorinated heterocyclic amine with a thiopyran backbone, offering unique reactivity and stability due to its sulfur-containing ring and trifluoromethyl group. The compound’s structural features make it valuable in medicinal chemistry and agrochemical applications, where the CF₃ group enhances lipophilicity and metabolic stability. Its tetrahydro form provides improved solubility and handling compared to aromatic analogs. The amine functionality allows for further derivatization, enabling its use as a versatile intermediate in synthetic routes. This compound is particularly useful in the development of bioactive molecules, where its balanced electronic and steric properties contribute to optimized binding and pharmacokinetic profiles.

2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- structure

1783776-23-7 structure

Product Name:2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)-

CAS No:1783776-23-7

MF:C₆H₁₀F₃NS

MW:185.210510730743

CID:5171972

Update Time:2025-06-10

2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)-
- Inchi： 1S/C6H10F3NS/c7-6(8,9)5(10)1-3-11-4-2-5/h1-4,10H2
- InChI Key： QDGLWTDMBJMNJV-UHFFFAOYSA-N
- SMILES： C1SCCC(C(F)(F)F)(N)C1

2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-90675-0.05g	4-(trifluoromethyl)thian-4-amine	1783776-23-7	95%	0.05g	$816.0	2024-05-21
Enamine	EN300-90675-0.1g	4-(trifluoromethyl)thian-4-amine	1783776-23-7	95%	0.1g	$855.0	2024-05-21
Enamine	EN300-90675-0.25g	4-(trifluoromethyl)thian-4-amine	1783776-23-7	95%	0.25g	$893.0	2024-05-21
Enamine	EN300-90675-0.5g	4-(trifluoromethyl)thian-4-amine	1783776-23-7	95%	0.5g	$933.0	2024-05-21
Enamine	EN300-90675-1.0g	4-(trifluoromethyl)thian-4-amine	1783776-23-7	95%	1.0g	$971.0	2024-05-21
Enamine	EN300-90675-2.5g	4-(trifluoromethyl)thian-4-amine	1783776-23-7	95%	2.5g	$1903.0	2024-05-21
Enamine	EN300-90675-5.0g	4-(trifluoromethyl)thian-4-amine	1783776-23-7	95%	5.0g	$2816.0	2024-05-21
Enamine	EN300-90675-10.0g	4-(trifluoromethyl)thian-4-amine	1783776-23-7	95%	10.0g	$4176.0	2024-05-21

2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Additional information on 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)-

Comprehensive Overview of 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- (CAS No. 1783776-23-7)

The compound 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- (CAS No. 1783776-23-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydrothiopyran core and trifluoromethyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds with enhanced pharmacokinetic properties.

One of the key reasons for the growing interest in 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- is its role in the development of small-molecule therapeutics. The trifluoromethyl group is known to improve metabolic stability and membrane permeability, which are critical factors in modern drug design. Recent studies have explored its utility in targeting enzyme inhibitors and receptor modulators, aligning with the broader trend of precision medicine. This compound’s versatility also extends to agrochemicals, where it can be used to develop new crop protection agents with improved efficacy and environmental safety.

In the context of synthetic chemistry, 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- serves as a building block for constructing complex molecular architectures. Its thiopyran ring offers a stable scaffold for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly relevant in the field of medicinal chemistry, where researchers are constantly seeking innovative ways to optimize lead compounds. The compound’s CAS No. 1783776-23-7 is frequently referenced in patent literature, highlighting its commercial and scientific significance.

From an industrial perspective, the demand for 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- is driven by its potential in high-value chemical synthesis. Manufacturers are investing in scalable production methods to meet the needs of pharmaceutical and agrochemical companies. The compound’s trifluoromethylated amine moiety is a sought-after feature in modern chemistry, as it often enhances biological activity and selectivity. This aligns with the broader industry shift toward sustainable chemistry and green synthesis, where efficiency and environmental impact are prioritized.

Another area of interest is the compound’s potential in material science. The thiopyran core can contribute to the development of advanced materials with unique electronic or optical properties. Researchers are exploring its use in organic electronics and catalysis, where its structural motifs could enable new functionalities. This interdisciplinary appeal underscores the importance of 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- as a multifaceted tool in scientific innovation.

In summary, 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- (CAS No. 1783776-23-7) is a compound of considerable scientific and industrial relevance. Its applications span drug discovery, agrochemical development, and material science, making it a subject of ongoing research and commercial interest. As the chemical industry continues to evolve, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.